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Compound of Interest

Compound Name: Palmitoleoyl chloride

Cat. No.: B8038789

Essential Safety and Handling Guide for
Palmitoleoyl Chloride

This guide provides critical safety and logistical information for laboratory professionals
handling Palmitoleoyl chloride. Adherence to these procedures is essential for ensuring
personal safety and proper disposal.

Palmitoleoyl chloride is a corrosive and reactive liquid that demands careful handling in a
controlled laboratory environment.[1][2] It can cause severe skin burns and eye damage.[3]
The substance reacts violently with water and is a lachrymator, meaning it can cause tearing.
[3] Inhalation of vapors or mists may lead to severe irritation of the respiratory tract.[2][4]

Hazard Identification and Classification
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Hazard Classification

Description

UN Number

UN3265[5]

Proper Shipping Name

CORROSIVE LIQUID, ACIDIC, ORGANIC,

N.O.S.[5]

Transport Hazard Class

8[5]

Packing Group

5]

GHS Hazard Statements

H314: Causes severe skin burns and eye

damage.[3]

Signal Word

Danger][3]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Palmitoleoyl chloride to

prevent exposure.

PPE Category

Specification

Rationale

Eye Protection

Tightly fitting safety goggles
and a face shield (8-inch

minimum).[3]

Protects against splashes and
vapors that can cause severe
eye damage.[1][2][4][5]

Hand Protection

Impermeable chemical-
resistant gloves (e.g., nitrile,

neoprene).[3][5]

Prevents skin contact which
can lead to severe burns and
blistering.[1][4][5]

Skin Protection

Impermeable protective
clothing or a chemical-resistant
apron.[5][6]

Shields the body from
accidental splashes and

contact.

Respiratory Protection

Use in a well-ventilated area. A
self-contained breathing
apparatus must be available

for emergencies.[5]

Protects against inhalation of

corrosive and irritating vapors.

[11(21[4]
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Handling and Storage Protocol

Engineering Controls:
e Work in a chemical fume hood with sufficient ventilation.[5]
e Ensure an eye wash station and safety shower are readily accessible.[1][5]

Storage:

Store in a cool, dry, and well-ventilated area.[3]

Keep containers tightly closed and upright to prevent leakage.[3]

The substance is moisture-sensitive; store away from water and incompatible materials such
as bases, strong oxidizing agents, and alcohols.[3][7]

Use original or lined metal/plastic containers; do not use aluminum or galvanized containers.

[1]

Handling Workflow: Below is a workflow diagram for the safe handling of Palmitoleoyl
chloride.
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Workflow for Handling Palmitoleoyl Chloride
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Caption: A step-by-step workflow for the safe handling of Palmitoleoyl chloride.

© 2025 BenchChem. All rights reserved.

4/7

Tech Support


https://www.benchchem.com/product/b8038789?utm_src=pdf-body-img
https://www.benchchem.com/product/b8038789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8038789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

First Aid Measures

Immediate action is crucial in the event of exposure.

Exposure Route First Aid Procedure

Immediately flush eyes with running water for at
Eye Contact least 15 minutes, keeping eyelids open.[3][5]

Seek immediate specialist medical attention.[5]

Drench the affected skin with running water for
at least 10 minutes.[5] Remove all contaminated

Skin Contact clothing immediately.[5] If blistering or
symptoms of poisoning occur, transfer to a
hospital.[5]

Move the person to fresh air.[3] If breathing is
Inhalation difficult, provide artificial respiration.[3] Seek

immediate medical attention.[5]

Wash out the mouth with water. Do not induce
) vomiting.[3][5] Give one cup of water to drink
Ingestion ) ) ) )
every 10 minutes.[5] Seek immediate medical

attention.

Spill and Disposal Plan

Spill Response:

o Evacuate personnel from the immediate area.[3]

o Wearing full PPE, contain the spill using an inert absorbent material (e.g., sand or earth).[3]
e Do not use water to clean up the spill as it reacts violently.[3]

e Collect the absorbed material into a suitable, closed container for hazardous waste disposal.

[3]

o Ventilate the area and wash the spill site after material pickup is complete.
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Waste Disposal:

All waste containing Palmitoleoyl chloride must be treated as hazardous waste.[3]

o Dispose of the chemical and any contaminated materials through a licensed disposal
company.[3][5]

o Follow all local, state, and federal regulations for hazardous waste disposal.[1][5]

» Do not dispose of it down the drain.[3] Contaminated packaging should be disposed of in the
same manner as the product.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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